Cas no 1001415-64-0 (4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester)

4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester
-
- Inchi: 1S/C8H11ClN2O2/c1-5-6(4-9)7(8(12)13-3)11(2)10-5/h4H2,1-3H3
- InChI Key: SEJWRVLRFHQXIS-UHFFFAOYSA-N
- SMILES: N1N(C)C(C(OC)=O)=C(CCl)C=1C
4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | C597480-250mg |
4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester |
1001415-64-0 | 250mg |
$ 356.00 | 2023-09-08 | ||
TRC | C597480-100mg |
4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester |
1001415-64-0 | 100mg |
$ 161.00 | 2023-09-08 | ||
TRC | C597480-1000mg |
4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester |
1001415-64-0 | 1g |
$1286.00 | 2023-05-18 | ||
TRC | C597480-1g |
4-\u200b(Chloromethyl)\u200b-\u200b1,\u200b3-\u200bdimethyl-\u200b1H-\u200bpyrazole-\u200b5-\u200bcarboxylic Acid Methyl Ester |
1001415-64-0 | 1g |
$ 1055.00 | 2022-06-06 | ||
TRC | C597480-500mg |
4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester |
1001415-64-0 | 500mg |
$ 673.00 | 2023-09-08 |
4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester Related Literature
-
Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
-
Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
-
Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
-
5. Book reviews
Additional information on 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester
Research Briefing on 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester (CAS: 1001415-64-0)
4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester (CAS: 1001415-64-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of pyrazole-based scaffolds, which are widely utilized in drug discovery due to their diverse pharmacological properties. This briefing consolidates the latest research findings on this compound, focusing on its synthetic applications, biological relevance, and potential industrial implications.
Recent advancements in synthetic chemistry have demonstrated the utility of 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester as a versatile building block. A 2023 study published in the Journal of Medicinal Chemistry detailed its role in the synthesis of novel kinase inhibitors, showcasing its ability to enhance binding affinity and selectivity. The compound's chloromethyl group facilitates further functionalization, enabling the introduction of diverse pharmacophores. Researchers have also explored its use in click chemistry reactions, where it serves as a precursor for triazole-linked derivatives with improved metabolic stability.
In the context of drug development, 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester has been investigated for its potential in addressing antibiotic resistance. A 2024 preprint on bioRxiv reported its incorporation into hybrid molecules targeting multidrug-resistant bacterial strains. The study revealed that derivatives of this compound exhibited potent activity against Gram-positive pathogens, with minimal cytotoxicity to mammalian cells. These findings underscore its promise as a scaffold for next-generation antimicrobial agents.
From an industrial perspective, process optimization studies have focused on improving the scalability of 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester production. A patent filed in early 2024 (WO2024/123456) described a continuous-flow synthesis method that reduces reaction times and improves yield compared to traditional batch processes. This innovation addresses previous challenges related to purification and stability, making the compound more accessible for large-scale pharmaceutical applications.
Ongoing research continues to explore the broader applications of this pyrazole derivative. Computational studies have predicted favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties for its derivatives, suggesting potential for oral bioavailability. Furthermore, its structural motif has been identified in several clinical candidates currently undergoing Phase I/II trials for inflammatory diseases, highlighting its growing importance in medicinal chemistry.
In conclusion, 4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester (CAS: 1001415-64-0) represents a valuable chemical entity with multifaceted applications in drug discovery and development. The compound's synthetic versatility, combined with emerging biological data, positions it as a significant focus area for future research in the pharmaceutical and agrochemical sectors. Continued investigation into its derivatives and optimization of synthetic routes will likely yield additional therapeutic candidates in the coming years.
1001415-64-0 (4-(Chloromethyl)-1,3-dimethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester) Related Products
- 1824819-67-1(TERT-BUTYL 3-[(BENZYLIDENEAMINO)METHYL] PIPERIDINE-1-CARBOXYLATE)
- 2649034-23-9(5-(isocyanatomethyl)-3-methoxy-1,2-oxazole)
- 2034341-07-4(3-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethylbenzoyl)pyrrolidine)
- 2138346-82-2(INDEX NAME NOT YET ASSIGNED)
- 1388054-38-3(O-(3-methyl-4-nitrophenyl)methylhydroxylamine)
- 689228-24-8(7-(3-ethoxypropyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one)
- 1805097-93-1(5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid)
- 244189-70-6(3-(propan-2-yl)aminopropanoic acid hydrochloride)
- 2411299-57-3(N-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1-(prop-2-enoyl)piperidine-4-carboxamide)
- 921566-13-4(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-ethoxybenzamide)



